N-(1,3-benzodioxol-5-ylmethyl)-1-(4-bromophenyl)sulfonylpiperidine-4-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-(4-bromophenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H21BrN2O5S/c21-16-2-4-17(5-3-16)29(25,26)23-9-7-15(8-10-23)20(24)22-12-14-1-6-18-19(11-14)28-13-27-18/h1-6,11,15H,7-10,12-13H2,(H,22,24)
• InChI Key: BGDXFEUIYLMUOR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC3=C(C=C2)OCO3)S(=O)(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C20H21BrN2O5S
• Molecular Weight: 481.4 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-1-(4-bromophenyl)sulfonylpiperidine-4-carboxamide is a complex organic compound that features a combination of benzodioxole, bromophenyl, sulfonyl, and piperidine moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-1-(4-bromophenyl)sulfonylpiperidine-4-carboxamide typically involves multi-step organic reactions. The process may start with the preparation of the benzodioxole and bromophenyl intermediates, followed by their coupling with a piperidine derivative. Common reagents used in these reactions include brominating agents, sulfonyl chlorides, and carboxylating agents. The reaction conditions often require controlled temperatures, inert atmospheres, and specific solvents to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for large-scale operations, ensuring consistent quality, and implementing cost-effective processes. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

N-(1,3-benzodioxol-5-ylmethyl)-1-(4-bromophenyl)sulfonylpiperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: The bromophenyl group can participate in nucleophilic or electrophilic substitution reactions to introduce new substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like sodium iodide (NaI) and silver nitrate (AgNO₃) can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or alkanes.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-1-(4-bromophenyl)sulfonylpiperidine-4-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, modulating their activity and triggering downstream effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(1,3-benzodioxol-5-ylmethyl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide
• N-(1,3-benzodioxol-5-ylmethyl)-1-(4-fluorophenyl)sulfonylpiperidine-4-carboxamide
• N-(1,3-benzodioxol-5-ylmethyl)-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide

Uniqueness

N-(1,3-benzodioxol-5-ylmethyl)-1-(4-bromophenyl)sulfonylpiperidine-4-carboxamide is unique due to the presence of the bromophenyl group, which can impart distinct chemical and biological properties. This uniqueness can influence its reactivity, binding affinity, and overall effectiveness in various applications.